(E)-N-benzyl-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-methylbutanamide

• IUPAC Name: N-benzyl-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-methylbutanamide
• InChI: InChI=1S/C20H20N2O3S2/c1-21(14-15-7-3-2-4-8-15)18(23)10-5-11-22-19(24)17(27-20(22)26)13-16-9-6-12-25-16/h2-4,6-9,12-13H,5,10-11,14H2,1H3/b17-13+
• InChI Key: WDILTTCCJDLMDY-GHRIWEEISA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S
• Isomeric SMILES: CN(CC1=CC=CC=C1)C(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

The compound is a complex organic molecule that likely contains a furan ring, which is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The presence of the furan ring suggests that this compound might be used in the synthesis of various organic materials.

Synthesis Analysis

While specific synthesis methods for this compound were not found, furan derivatives are often synthesized through reactions involving furfural or 5-hydroxy-methylfurfural, which are furan platform chemicals (FPCs) directly available from biomass. The synthesis of similar compounds often involves condensation reactions.

Chemical Reactions Analysis

Furan derivatives can participate in a variety of chemical reactions. For instance, they can undergo reactions with hippuric acid to form products containing a 1,3-oxazol-5(4H)-one ring. They can also be used in the synthesis of α,β unsaturated α-amino acids and cyclic analogues of natural amino acids.

Scientific Research Applications

Antibacterial and Antiparasitic Agents

Furan derivatives, including those derived from furfural, have found applications in pharmacology and medicine. . Researchers have explored their potential in treating bacterial infections and parasitic diseases.

Liquid Crystalline Materials

. These materials could find applications in display technologies, sensors, and other optoelectronic devices.

Biomass-Derived Platform Chemicals

The shift from traditional petrochemicals to bio-based resources has led to interest in furan platform chemicals (FPCs). FPCs, including furfural and HMF, can be directly derived from biomass. .

Future Directions

Furan derivatives are of interest in various fields, including the development of bio-based materials. They can be economically synthesized from biomass, making them a promising area of research for the future.

Mechanism of Action

Target of Action

Similar compounds with a furan nucleus have been found to exhibit antibacterial activity . Furthermore, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been assessed for their anticancer activities against various human tumor cell lines, targeting both VEGFR-2 and EGFR tyrosine kinases .

Mode of Action

Furan derivatives have been found to inhibit the growth of gram-positive bacteria . In the context of cancer, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been found to inhibit VEGFR-2 and EGFR tyrosine kinases .

Biochemical Pathways

Furan-containing compounds have been found to exhibit a wide range of advantageous biological and pharmacological characteristics . In the context of cancer, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been found to inhibit VEGFR-2 and EGFR tyrosine kinases, affecting the cell cycle, induction of cell differentiation and apoptosis, as well as inhibiting tumor angiogenesis .

Pharmacokinetics

Similar compounds have shown good in silico calculated admet profile .